![molecular formula C16H11BrN4OS B2844743 2-[(3-Bromoimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]-5-phenyl-1,3,4-oxadiazole CAS No. 893709-10-9](/img/structure/B2844743.png)
2-[(3-Bromoimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]-5-phenyl-1,3,4-oxadiazole
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Overview
Description
The compound “2-[(3-Bromoimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]-5-phenyl-1,3,4-oxadiazole” is a complex organic molecule that contains several functional groups and rings, including an imidazo[1,2-a]pyridine ring, a phenyl ring, and a 1,3,4-oxadiazole ring .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or experimental data, it’s difficult to provide a detailed analysis of its molecular structure .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like this would depend on factors like its molecular structure and the nature of its functional groups. These could influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Thermal Stability and Organo-solubility
Research on aromatic polyimides and poly(amide-imide)s that incorporate 1,3,4-oxadiazole units demonstrates the synthesis of thermally stable polymers with good organo-solubility. These polymers exhibit solubility in polar and aprotic solvents such as dimethylformamide, dimethylsulfoxide, and N-methyl-2-pyrrolidone, making them suitable for various industrial applications. Their thermal behavior has been characterized using thermogravimetric analysis and differential scanning calorimetry, indicating potential use in high-temperature environments (Mansoori et al., 2012).
Synthesis Methodologies
The synthesis of 3-aminoimidazo[1,2-a]pyridines, which shares a core structural motif with the compound of interest, has been achieved in good yields using ionic liquids. This method simplifies the reaction workup and allows for the easy separation and reuse of the ionic liquid, highlighting an efficient and environmentally friendly approach to synthesizing imidazo[1,2-a]pyridine derivatives (Shaabani et al., 2006).
Environmental Applications
Novel polyimides containing 1,3,4-oxadiazole and pyridine moieties have been synthesized for the removal of heavy metals from aqueous solutions. These materials demonstrate significant adsorption capacity, particularly for Co(II) ions, suggesting their utility in environmental remediation efforts (Mansoori & Ghanbari, 2015).
Mechanism of Action
The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological systems to produce its effects. Without more information, it’s difficult to speculate on the mechanism of action for this compound .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[(3-bromoimidazo[1,2-a]pyridin-2-yl)methylsulfanyl]-5-phenyl-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11BrN4OS/c17-14-12(18-13-8-4-5-9-21(13)14)10-23-16-20-19-15(22-16)11-6-2-1-3-7-11/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRDAESFCBJNHGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(O2)SCC3=C(N4C=CC=CC4=N3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BrN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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